Cas no 138878-46-3 ([hexane-1,6-diylbis(sulfanediylmethanediylfuran-5,2-diyl)]bis(N,N-dimethylmethanamine))

• Product Name: [hexane-1,6-diylbis(sulfanediylmethanediylfuran-5,2-diyl)]bis(N,N-dimethylmethanamine)
• CAS No: 138878-46-3
• MF: C₂₂H₃₆N₂O₂S₂
• MW: 424.663443565369
• CID: 1256532
• PubChem ID: 3071775
• Update Time: 2025-04-20

[hexane-1,6-diylbis(sulfanediylmethanediylfuran-5,2-diyl)]bis(N,N-dimethylmethanamine) Chemical and Physical Properties

Names and Identifiers

• [hexane-1,6-diylbis(sulfanediylmethanediylfuran-5,2-diyl)]bis(N,N-dimethylmethanamine)
• 1-[5-[6-[[5-[(dimethylamino)methyl]furan-2-yl]methylsulfanyl]hexylsulfanylmethyl]furan-2-yl]-N,N-dimethylmethanamine
• 2-Furanmethanamine, 5,5'-(1,6-hexanediylbis(thiomethylene))bis(N,N-dimethyl-
• 138878-46-3
• BRN 5356615
• BDBM50005509
• CHEMBL268499
• DTXSID70160827
• 5,5'-(1,6-Hexanediylbis(thiomethylene))bis(N,N-dimethyl-2-furanmethanamine)
• {5-[6-(5-Dimethylaminomethyl-furan-2-ylmethylsulfanyl)-hexylsulfanylmethyl]-furan-2-ylmethyl}-dimethyl-amine

• Inchi： 1S/C22H36N2O2S2/c1-23(2)15-19-9-11-21(25-19)17-27-13-7-5-6-8-14-28-18-22-12-10-20(26-22)16-24(3)4/h9-12H,5-8,13-18H2,1-4H3
• InChI Key： ZRDXAEKCZXNZEQ-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(CN(C)C)O1)CCCCCCSCC1=CC=C(CN(C)C)O1

Computed Properties

• Exact Mass: 424.22208
• Monoisotopic Mass: 424.22182074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 32.76